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Compound of Interest

Compound Name: Phenyl-D5 isothiocyanate

CAS No.: 74881-77-9

Cat. No.: B1489423

Get Quote

Executive Safety Summary
Phenyl-D5 Isothiocyanate (Ph-NCS-d5) is a stable, isotope-labeled electrophile used

primarily as a derivatizing agent for mass spectrometry (e.g., Edman degradation, peptide

sequencing). While the deuterium labeling (D5) renders it non-radioactive, it retains the severe

toxicity, lachrymatory properties, and reactivity of its non-labeled counterpart.

Immediate Action Required:

Storage: Store at +2°C to +8°C under inert gas (Argon/Nitrogen). Moisture sensitive.

Hazards: Fatal if inhaled/swallowed. Causes severe skin burns and eye damage.

Lachrymator (induces tearing).

Disposal Principle: Do not dispose of via drain. Segregate as "Toxic Organic Waste".

Chemical quenching is recommended for residual amounts prior to binning to minimize

downstream exposure risks.
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Chemical Profile & Risk Assessment
The "D5" designation indicates that the five hydrogen atoms on the phenyl ring are replaced by

deuterium. This increases the cost significantly ($500+ per gram) but does not alter the

chemical toxicity profile compared to standard Phenyl Isothiocyanate (PITC).

Property Data Operational Implication

CAS No.
358730-88-8 (Labeled) / 103-

72-0 (Unlabeled)

Use Unlabeled CAS for

general safety data search;

use Labeled CAS for inventory.

Molecular Weight 140.22 g/mol
Heavier than PITC (135.19

g/mol ) due to 5 Deuteriums.

Reactivity High (Electrophilic Carbon)

Reacts violently with

nucleophiles (amines,

alcohols, bases).

Hydrolysis Slow release of COS / H₂S

Do not dispose of in aqueous

acid waste streams (risk of

toxic gas evolution).

Regulatory Not Radioactive
Dispose of as chemical waste,

NOT radioactive waste.

Decision Matrix: Disposal Workflows
As a Senior Scientist, I strongly advise against "dilute and dump" strategies for isothiocyanates

due to their lachrymatory nature. Even trace amounts in a waste drum can off-gas and

evacuate a waste storage room.

Use the following decision matrix to determine the correct workflow:
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Figure 1: Decision matrix for disposing of Phenyl-D5 Isothiocyanate based on quantity and

risk.

Protocol A: Chemical Deactivation (The "Quench")
Why this matters: Isothiocyanates are potent electrophiles. Simply throwing them in a waste bin

creates a "time bomb" for the waste handler who eventually opens that bin. By reacting the

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b1489423/docs?utm_src=pdf-body-img#phenyl-d5-isothiocyanate-proper-disposal-handling-guide-1
https://www.benchchem.com/product/b1489423/docs?utm_src=pdf-body#phenyl-d5-isothiocyanate-proper-disposal-handling-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1489423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PITC with an excess of amine, you convert the volatile, toxic liquid into a stable, non-volatile

thiourea derivative.

Mechanism:

Materials Required[2][3][4][5][6][7][8][9][10][11]
Scavenger Solution: 1M Tris-Base (pH 8.5+) OR 10% Ethanolamine in Ethanol.

Solvent: Acetonitrile or Methanol (to dissolve the PITC).

PPE: Fume hood (Mandatory), Butyl rubber or Silver Shield gloves (Nitrile provides only

momentary protection against pure PITC).

Step-by-Step Procedure
Preparation: In a fume hood, dissolve the Phenyl-D5 isothiocyanate waste in a minimal

amount of acetonitrile.

Addition: Slowly add a 2-fold molar excess of the Scavenger Solution (Ethanolamine is

preferred for speed).

Observation: The reaction is exothermic. You may see slight warming.

Incubation: Allow the mixture to stir or stand for 30–60 minutes.

Verification (Critical Step):

Odor Check: The sharp, biting odor of isothiocyanate should be replaced by the

amine/solvent smell.

TLC/MS: If disposing of large quantities (>1g), spot on a TLC plate. The starting material

spot (high Rf non-polar) should disappear, replaced by a lower Rf thiourea spot.

Disposal: The resulting mixture is now a stable organic waste. Pour into the "Non-

Halogenated Organic Solvent" waste container.

Protocol B: Waste Segregation & Labeling[5][12]
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If chemical deactivation is not feasible, strict containment is required to prevent lachrymator

exposure.

Packaging
Primary Containment: Keep the PITC in its original glass vial if possible. Tighten the cap and

wrap with Parafilm.

Secondary Containment: Place the vial inside a heavy-duty Ziploc bag or a secondary plastic

jar with a screw-top lid.

Absorbent: Add vermiculite or charcoal to the secondary container to absorb potential leaks

and odors.

Labeling Requirements
Standard hazardous waste labels are insufficient for D5 compounds due to inventory tracking

needs.

Label Field Entry

Chemical Name Phenyl Isothiocyanate (Deuterated)

Constituents 95% Phenyl-D5 Isothiocyanate, 5% Impurities

Hazard Checkbox [x] Toxic [x] Corrosive [x] Irritant

Special Note "LACHRYMATOR - DO NOT OPEN"

Emergency Procedures: Spills
Scenario: You drop a 1g vial of Phenyl-D5 Isothiocyanate on the floor.

Evacuate: Clear the immediate area. The vapors will cause immediate eye tearing and

respiratory distress.

Ventilate: Ensure the lab ventilation is on max (purge button).
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PPE Up: Don a full-face respirator with organic vapor cartridges (OV) or a SCBA if the spill is

large (>10mL). Wear double gloves (Silver Shield inner, Nitrile outer).

Neutralize in Place:

Cover the spill with a mixture of sand/vermiculite soaked in 10% aqueous ammonia or

ethanolamine.

Logic: The ammonia/amine neutralizes the isothiocyanate on contact, reducing volatility.

Collect: Scoop the slurry into a wide-mouth waste jar. Label as "Hazardous Waste - PITC

Spill Debris."

Clean: Wash the surface with soap and water 3 times.

Scientific Rationale (The "Why")
The toxicity of Phenyl Isothiocyanate stems from its ability to modify proteins. The electrophilic

carbon of the isothiocyanate group (

) is attacked by nucleophilic side chains (cysteines, lysines) on biological proteins.

Phenyl-D5-ITC
(Electrophile)

Thiocarbamoylated Protein
(Loss of Function / Toxicity)

 Covalent Modification

Biological Nucleophile
(Protein-NH2 / SH)

Click to download full resolution via product page

Figure 2: Mechanism of Toxicity. The isothiocyanate group covalently binds to biological

nucleophiles, leading to toxicity and sensitization.

By using the Chemical Deactivation Protocol (Section 4), we intentionally trigger this reaction

using a "sacrificial" nucleophile (Ethanolamine) in the hood, rather than allowing it to happen in

your lungs or skin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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